(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO3S/c1-14-8-11-26-19(14)12-18-20(24)15-6-7-17(23)16(21(15)25-18)13-22-9-4-2-3-5-10-22/h6-8,11-12,23H,2-5,9-10,13H2,1H3/b18-12-
• InChI Key: ABBYODUDCVKUEH-PDGQHHTCSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCCC4
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCCC4
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Photochemistry and Synthetic Applications

• Photochemistry of Benzofurazan : Research on the photochemistry of benzofurazan derivatives, which share the benzofuran core structure, revealed that irradiation in benzene solution yields azepine derivatives as main photoproducts. This suggests potential applications in photochemical synthesis and the development of photosensitive materials (Georgarakis, Rosenkranz, & Schmid, 1971).

Anticholinesterase Activity

• Novel Anticholinesterases : Compounds based on the molecular skeletons of furobenzofuran and methanobenzodioxepine have been assessed for their anticholinesterase action. This indicates the potential of related benzofuran derivatives in the development of therapeutic agents targeting neurological diseases, including Alzheimer's disease (Luo et al., 2005).

Molecular Imaging Probes

• PET Imaging Probes : A benzofuran derivative similar to the compound of interest was designed as a potential PET probe for imaging the enzyme PIM1, a kinase involved in cancer and other diseases. This underscores the relevance of such compounds in the development of diagnostic imaging agents (Gao, Wang, Miller, & Zheng, 2013).

Synthetic Methodologies

• Diels-Alder Reactions : The utility of azirine and furan in Diels-Alder reactions to produce aziridine and dihydrofuranol compounds demonstrates the versatility of these frameworks in synthetic organic chemistry, potentially applicable to derivatives of the target compound (Alves et al., 2001).

Structural and Electrochemical Studies

• Structural Analysis of Analogues : Studies on compounds with similar diazenyl and methoxy cyclohexadienone frameworks have contributed to understanding the structural, hydrogen bonding, and electrochemical properties, informing the design of materials with specific functional attributes (Ozek et al., 2006).